Cas no 2034562-04-2 (2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine)

• Product Name: 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine
• CAS No: 2034562-04-2
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5358919
• Update Time: 2025-10-30

2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• furan-3-yl(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
• furan-3-yl-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

• Inchi： 1S/C14H15N3O4/c1-19-12-13(16-5-4-15-12)21-11-2-6-17(8-11)14(18)10-3-7-20-9-10/h3-5,7,9,11H,2,6,8H2,1H3
• InChI Key： CHTIMXMCJYGBQK-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CN=1)OC)C1CN(C(C2=COC=C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 0.8
• Topological Polar Surface Area: 77.7

Additional information on 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

Introduction to Compound with CAS No. 2034562-04-2 and Product Name: 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

Compound with the CAS number 2034562-04-2 and the product name 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a pyrazine core substituted with a furan-3-carbonyl group and a pyrrolidin-3-yl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The pyrazine scaffold is a well-documented heterocyclic compound that has been extensively studied for its biological activity. Pyrazines exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of additional functional groups, such as the furan-3-carbonyl and methoxy substituents, further modulates the compound's chemical properties and enhances its potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both pyrazine and furan moieties. These structural elements are known to contribute to the compound's bioactivity by interacting with various biological targets. The 1-(furan-3-carbonyl)pyrrolidin-3-yl group, in particular, has shown promise in enhancing the binding affinity of small molecules to their biological targets. This is attributed to the ability of the furan ring to form hydrogen bonds and hydrophobic interactions with amino acid residues in proteins.

The oxy linkage between the pyrrolidinyl and methoxypyrazine groups introduces additional conformational flexibility to the molecule. This flexibility can be exploited to optimize the compound's binding properties and improve its pharmacokinetic profile. The methoxy group on the pyrazine ring further enhances the compound's solubility and metabolic stability, making it a more viable candidate for clinical development.

Recent studies have demonstrated that compounds with similar structural motifs have significant potential in treating various diseases. For instance, derivatives of pyrazine-furan hybrids have been shown to exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. Additionally, these compounds have demonstrated efficacy in treating inflammatory diseases by modulating cytokine production and immune cell function.

The synthesis of 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan-3-carbonyl group necessitates careful handling to prevent unwanted side reactions. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further research into its biological activities.

In conclusion, compound with CAS No. 2034562-04-2 and product name 2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a promising candidate for therapeutic applications. Its unique structural features and potential biological activities make it an attractive subject for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the development of novel pharmaceuticals.